Cas no 53458-29-0 ( )

• Product Name: &nbsp
• CAS No: 53458-29-0
• MF: C₁₁H₁₅N₅O₃S
• MW: 297.333500146866
• CID: 938555
• PubChem ID: 149
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(6-aminopurin-9-yl)-5-(methylsulfanylmethyl)oxolane-3,4-diol
• 9-{5-o-[(4-methylphenyl)sulfonyl]pentofuranosyl}-9h-purin-6-amine
• AC1L5SM1
• AC1Q6Y83
• AGN-PC-00OFLA
• AR-1H5396
• NSC145885
• NSC81149
• NSC-208835
• DTXSID70862955
• 5\\'-S-methyl-5\\'-thioadenosine
• 53458-31-4
• (2R,5S)-2-(6-Aminopurin-9-yl)-5-(methylsulfanylmethyl)oxolane-3,4-diol
• CHEBI:180963
• AKOS024285973
• NSC-166536
• beta-D-Ribofuranose, 1-(6-amino-9H-purin-9-yl)-1-deoxy-5-S-methyl-5-thio-
• Adenosine + C2H5S
• NSC166540
• NSC335422
• .beta.-D-Ribofuranose, 1-(6-amino-9H-purin-9-yl)-1-deoxy-5-S-methyl-5-thio-
• NSC-166540
• 9-(5'-Deoxy-5'-(methylthio)-beta-D-xylofuranosyl)-adenine
• (+/-)-p-ethoxybenzoin
• 5'-CH3S-xyloA
• NSC208835
• 5'-Deoxy-5'-(methylthio)adenosine, 97%
• 2-(6-aminopurin-9-yl)-5-(methylsulanylmethyl)oxolane-3,4-diol
• SCHEMBL890628
• NCGC00263645-02
• 53458-29-0
• NSC-335422
• 2457-81-0
• NSC166536
• NCGC00263645-01
• 9-(5-s-methyl-5-thiopentofuranosyl)-9h-purin-6-amine
•  

• Inchi： 1S/C11H15N5O3S/c1-20-2-5-7(17)8(18)11(19-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)
• InChI Key： WUUGFSXJNOTRMR-UHFFFAOYSA-N
• SMILES： CSCC1C(O)C(O)C(N2C3C(=C(N=CN=3)N)N=C2)O1

Computed Properties

• Exact Mass: 297.08975
• Monoisotopic Mass: 297.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 119.31
• LogP: -0.02810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides